Cas no 946347-43-9 (1-(2-fluorophenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide)

• Product Name: 1-(2-fluorophenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide
• CAS No: 946347-43-9
• MF: C₁₉H₂₃FN₂O₄S₂
• MW: 426.525326013565
• CID: 5516092
• Update Time: 2025-07-21

1-(2-fluorophenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-fluoro-N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-6-quinolinyl]-
• 1-(2-fluorophenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide

• Inchi： 1S/C19H23FN2O4S2/c1-2-12-28(25,26)22-11-5-7-15-13-17(9-10-19(15)22)21-27(23,24)14-16-6-3-4-8-18(16)20/h3-4,6,8-10,13,21H,2,5,7,11-12,14H2,1H3
• InChI Key： DTRGFGYZSYOBFT-UHFFFAOYSA-N
• SMILES： C1(CS(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=CC=C1F

Additional information on 1-(2-fluorophenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide

Comprehensive Analysis of 1-(2-fluorophenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide (CAS No. 946347-43-9)

The compound 1-(2-fluorophenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide (CAS No. 946347-43-9) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a tetrahydroquinolin core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for novel sulfonamide-based compounds like 1-(2-fluorophenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide has surged due to their versatility in medicinal chemistry. The presence of the fluorine atom enhances the compound's bioavailability and metabolic stability, a feature highly sought after in modern drug design. This aligns with the growing trend of fluorinated pharmaceuticals, which dominate discussions in academic and industrial circles.

The synthesis of CAS No. 946347-43-9 involves multi-step organic reactions, including sulfonylation and fluorination, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure, ensuring compliance with regulatory standards. These methods are frequently searched by chemists and researchers, reflecting the compound's technical complexity and the need for precise characterization.

One of the most debated topics in the scientific community is the structure-activity relationship (SAR) of sulfonamide derivatives. The 1,2,3,4-tetrahydroquinolin moiety in 1-(2-fluorophenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide is hypothesized to contribute to its binding affinity, making it a candidate for further in vitro and in vivo studies. This aligns with the increasing focus on targeted drug delivery and personalized medicine, which are hot topics in healthcare innovation.

From an industrial perspective, the scalability of producing CAS No. 946347-43-9 is a key consideration. Optimizing reaction conditions to minimize waste and maximize efficiency is a priority, especially in light of the global push for green chemistry and sustainable practices. This compound's potential applications in high-throughput screening and combinatorial chemistry further highlight its relevance in contemporary research.

In conclusion, 1-(2-fluorophenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide represents a promising avenue for scientific exploration. Its intricate chemical properties and alignment with current trends in drug development make it a valuable subject for ongoing research. As the scientific community continues to uncover its full potential, this compound may play a pivotal role in advancing pharmacology and therapeutic innovation.